Cas no 1261806-33-0 (2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261806-33-0
• MF: C₁₃H₉F₄N
• MW: 255.210877180099
• CID: 4990791
• Update Time: 2025-06-13

2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H9F4N/c14-11-3-1-2-10(12(11)18)8-4-6-9(7-5-8)13(15,16)17/h1-7H,18H2
• InChI Key： DWWGATWBRCAKQZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl

Introduction to 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261806-33-0)

2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261806-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural motif combining an amino group, a fluorine atom, and a trifluoromethyl substituent, which endows it with distinct electronic and steric properties. The presence of these functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The biphenyl core is a well-known scaffold in medicinal chemistry, often employed due to its stability and ability to engage in multiple non-covalent interactions with biological targets. The introduction of a fluoro atom at the 3-position and a trifluoromethyl group at the 4'-position further modulates the compound's properties. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity, while trifluoromethyl groups can enhance binding interactions and improve pharmacokinetic profiles. The amino group provides a site for further derivatization, allowing for the creation of more complex molecules with tailored biological activities.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of such heterocyclic compounds more efficiently. Studies have demonstrated that derivatives of biphenyl with fluorinated substituents exhibit interesting pharmacological properties. For instance, compounds similar to 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl have shown promise in inhibiting certain enzymes and receptors involved in inflammatory and oncological pathways. The fluorine atoms can enhance binding by increasing electrostatic interactions or by modulating hydrophobicity, while the trifluoromethyl group can improve metabolic resistance.

In the realm of materials science, this compound has also been investigated for its potential applications in organic electronics. The electron-withdrawing nature of the fluorine and trifluoromethyl groups can influence the electronic properties of conjugated polymers or small molecules used in optoelectronic devices. Researchers have explored its use in the synthesis of light-emitting diodes (LEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The rigid biphenyl structure provides stability, while the fluorinated substituents can enhance charge transport properties.

The synthesis of 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl involves multi-step organic transformations, typically starting from commercially available biphenyl precursors. Key steps include halogenation followed by nucleophilic substitution or cross-coupling reactions to introduce the fluorine and trifluoromethyl groups. The amino group is often introduced at a later stage through reductive amination or directamination techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to achieve high yields and selectivity in these transformations.

The biological activity of 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl has been studied in various cellular and molecular assays. Preliminary findings suggest that it may interact with proteins involved in signal transduction pathways relevant to neurological disorders. The combination of an amino group for hydrogen bonding and fluorinated aromatic rings for π-stacking interactions could facilitate binding to specific targets. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. By modifying different functional groups or introducing additional moieties, chemists can generate libraries of analogs with diverse biological activities. This approach aligns with modern trends in medicinal chemistry that emphasize structure-based drug design and fragment-based lead optimization. The availability of 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl as a starting material has facilitated numerous synthetic explorations aimed at identifying novel pharmacophores.

The impact of fluorine substitution on pharmaceutical compounds is well-documented, with many approved drugs featuring fluorinated aromatic rings. These modifications often lead to improved pharmacokinetic profiles, such as enhanced bioavailability or prolonged half-life. The electron-withdrawing effect of fluorine can also fine-tune the electronic properties of molecules, influencing their reactivity and solubility. In the case of 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl, these effects are combined with those of the trifluoromethyl group to create a molecule with unique characteristics.

Future research directions may include exploring the compound's role in drug delivery systems or its application as an intermediate in industrial processes. Advances in green chemistry have encouraged the development of sustainable synthetic routes, which could be applied to produce 2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl on an industrial scale with minimal environmental impact. Additionally, computational modeling techniques could be used to predict new derivatives with enhanced properties based on existing data.

In conclusion,2-Amino-3-fluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261806-33-0) represents an intriguing compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design and material development. As research continues to uncover new possibilities for this molecule, it is likely to remain a valuable asset in both academic laboratories and industrial settings.